![molecular formula C20H21ClN4O B8396243 4-Methyl-1-{[2-(4-chlorophenyl)-imidazo[1,2-a]pyridin-3-yl]-methylcarbonyl}-piperazine](/img/structure/B8396243.png)
4-Methyl-1-{[2-(4-chlorophenyl)-imidazo[1,2-a]pyridin-3-yl]-methylcarbonyl}-piperazine
Cat. No. B8396243
M. Wt: 368.9 g/mol
InChI Key: MKABYAVQDNWADL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04382938
Procedure details
4.5 g (15.64 millimols) of 2-(4-chlorophenyl)-imidazo[1,2-a]pyridine-3-acetic acid are added to a suspension of N,N-dimethyl-chloro-methyleneiminium chloride prepared by adding 2.2 g (17.75 millimols) of oxalyl chloride to 30 ml of dimethylformamide (DMF) at -10° C. The suspension is stirred for 15 minutes at 0° C. and a solution of 5.4 g (54 millimols) of 4-methylpiperazine in 10 ml of dry DMF is then added gradually thereto at 0° C. The solution is stirred for 8 hours and then poured into 750 ml of water. The amide is extracted with CH2Cl2, the organic phase is dried over Na2SO4 and concentrated, the residue is passed through a silica column (eluant: CH2Cl2 /CH3OH 9/1) and the compound obtained is recrystallised from an isopropyl ether/acetonitrile mixture. Melting point=175° C.
Quantity
4.5 g
Type
reactant
Reaction Step One
[Compound]
Name
N,N-dimethyl-chloro-methyleneiminium chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:7]=[CH:6][C:5]([C:8]2[N:9]=[C:10]3[CH:15]=[CH:14][CH:13]=[CH:12][N:11]3[C:16]=2[CH2:17][C:18]([OH:20])=O)=[CH:4][CH:3]=1.C(Cl)(=O)C(Cl)=O.[CH3:27][N:28]1[CH2:33][CH2:32][NH:31][CH2:30][CH2:29]1.O>CN(C)C=O>[CH3:27][N:28]1[CH2:33][CH2:32][N:31]([C:18]([CH2:17][C:16]2[N:11]3[CH:12]=[CH:13][CH:14]=[CH:15][C:10]3=[N:9][C:8]=2[C:5]2[CH:4]=[CH:3][C:2]([Cl:1])=[CH:7][CH:6]=2)=[O:20])[CH2:30][CH2:29]1
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Inputs
Step One
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Name
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|
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Quantity
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4.5 g
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|
Type
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reactant
|
|
Smiles
|
ClC1=CC=C(C=C1)C=1N=C2N(C=CC=C2)C1CC(=O)O
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[Compound]
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Name
|
N,N-dimethyl-chloro-methyleneiminium chloride
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Quantity
|
0 (± 1) mol
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Type
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reactant
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Smiles
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Step Two
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Name
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|
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Quantity
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2.2 g
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Type
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reactant
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Smiles
|
C(C(=O)Cl)(=O)Cl
|
|
Name
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|
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Quantity
|
30 mL
|
|
Type
|
solvent
|
|
Smiles
|
CN(C=O)C
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Step Three
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Name
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|
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Quantity
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5.4 g
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Type
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reactant
|
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Smiles
|
CN1CCNCC1
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Name
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Quantity
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10 mL
|
|
Type
|
solvent
|
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Smiles
|
CN(C=O)C
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Step Four
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Name
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|
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Quantity
|
750 mL
|
|
Type
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reactant
|
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Smiles
|
O
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Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
0 °C
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Stirring
|
Type
|
CUSTOM
|
|
Details
|
The suspension is stirred for 15 minutes at 0° C.
|
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Rate
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UNSPECIFIED
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RPM
|
0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
|
|
Details
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prepared
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CUSTOM
|
Type
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CUSTOM
|
|
Details
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at 0° C
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STIRRING
|
Type
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STIRRING
|
|
Details
|
The solution is stirred for 8 hours
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|
Duration
|
8 h
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EXTRACTION
|
Type
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EXTRACTION
|
|
Details
|
The amide is extracted with CH2Cl2
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
|
the organic phase is dried over Na2SO4
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
concentrated
|
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
the compound obtained
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
is recrystallised from an isopropyl ether/acetonitrile mixture
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Outcomes
Product
Details
Reaction Time |
15 min |
|
Name
|
|
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Type
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|
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Smiles
|
CN1CCN(CC1)C(=O)CC1=C(N=C2N1C=CC=C2)C2=CC=C(C=C2)Cl
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Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
